Cas no 443291-07-4 (3-Chloro-4-(prop-2-yn-1-yloxy)benzaldehyde)

3-Chloro-4-(prop-2-yn-1-yloxy)benzaldehyde is a versatile organic compound with significant applications in organic synthesis. This aldehyde derivative exhibits enhanced reactivity due to the presence of a chloro substituent, which facilitates nucleophilic addition reactions. The prop-2-yn-1-yloxy group introduces unique structural features, allowing for the synthesis of complex molecules with diverse chemical properties. The compound is suitable for various chemical transformations, offering a valuable tool for researchers in the field of organic chemistry.
3-Chloro-4-(prop-2-yn-1-yloxy)benzaldehyde structure
443291-07-4 structure
Product Name:3-Chloro-4-(prop-2-yn-1-yloxy)benzaldehyde
CAS No:443291-07-4
MF:C10H7ClO2
MW:194.61438202858
MDL:MFCD03031766
CID:880238
Update Time:2026-04-29

3-Chloro-4-(prop-2-yn-1-yloxy)benzaldehyde Chemical and Physical Properties

Names and Identifiers

    • 3-Chloro-4-(prop-2-yn-1-yloxy)benzaldehyde
    • 3-chloro-4-(prop-2-yn-1-yloxy)benzaldehyde(SALTDATA: FREE)
    • 3-chloro-4-prop-2-ynoxybenzaldehyde
    • CHEMBRDG-BB 6872979
    • AC1MN5J1
    • Ambcb6872979
    • BBL025786
    • CTK4I8116
    • MolPort-001-001-347
    • STL353780
    • MDL： MFCD03031766
    • Inchi： InChI=1S/C10H7ClO2/c1-2-5-13-10-4-3-8(7-12)6-9(10)11/h1,3-4,6-7H,5H2
    • InChI Key： UYCJAUZZEFTKHS-UHFFFAOYSA-N
    • SMILES： C#CCOC1=C(C=C(C=C1)C=O)Cl

Computed Properties

  • Exact Mass: 194.01300
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 13
  • Rotatable Bond Count: 3

Experimental Properties

  • PSA: 26.30000
  • LogP: 2.16450

3-Chloro-4-(prop-2-yn-1-yloxy)benzaldehyde Customs Data

  • HS CODE：2913000090
  • Customs Data：

    China Customs Code:

    2913000090

    Overview:

    2913000090 Item2912Other derivatives of the listed products [refer to halogenation,sulfonation,Nitrosative or nitrosative derivatives]. VAT:17.0% Tax refund rate:9.0% Regulatory conditions:nothing MFN tariff:5.5% general tariff:30.0%

    Declaration elements:

    Product Name, component content, use to

    Summary:

    HS: 2913000090 halogenated, sulphonated, nitrated or nitrosated derivatives of products of heading 2912 Educational tariff:17.0% Tax rebate rate:9.0% Regulatory conditions:none Most favored nation tariff:5.5% General tariff:30.0%

3-Chloro-4-(prop-2-yn-1-yloxy)benzaldehyde Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
Fluorochem
039387-250mg
3-Chloro-4-(prop-2-yn-1-yloxy)benzaldehyde
 443291-07-4 95%
250mg
 ￡105.00 2022-03-01
Fluorochem
039387-1g
3-Chloro-4-(prop-2-yn-1-yloxy)benzaldehyde
 443291-07-4 95%
1g
 ￡176.00 2022-03-01
Fluorochem
039387-5g
3-Chloro-4-(prop-2-yn-1-yloxy)benzaldehyde
 443291-07-4 95%
5g
 ￡576.00 2022-03-01
TRC
C430283-50mg
3-chloro-4-(prop-2-yn-1-yloxy)benzaldehyde
 443291-07-4
50mg
 $ 50.00 2022-06-06
TRC
C430283-100mg
3-chloro-4-(prop-2-yn-1-yloxy)benzaldehyde
 443291-07-4
100mg
 $ 65.00 2022-06-06
TRC
C430283-500mg
3-chloro-4-(prop-2-yn-1-yloxy)benzaldehyde
 443291-07-4
500mg
 $ 230.00 2022-06-06
abcr
AB221260-250 mg
3-Chloro-4-(2-propyn-1-yloxy)benzaldehyde; 95%
 443291-07-4
250MG
 €193.50 2023-01-27
abcr
AB221260-1 g
3-Chloro-4-(2-propyn-1-yloxy)benzaldehyde; 95%
 443291-07-4
1g
 €289.80 2023-01-27
abcr
AB221260-5 g
3-Chloro-4-(2-propyn-1-yloxy)benzaldehyde; 95%
 443291-07-4
5g
 €1,012.20 2023-01-27
SHANG HAI HAO HONG Biomedical Technology Co., Ltd.
1187933-250mg
3-Chloro-4-(2-propynyloxy)benzaldehyde
 443291-07-4 95+%
250mg
 ￥1620.00 2024-05-13

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